molecular formula C12H8FNO4 B8355497 o-(5-Fluoro-2-nitrophenoxy)phenol

o-(5-Fluoro-2-nitrophenoxy)phenol

Cat. No.: B8355497
M. Wt: 249.19 g/mol
InChI Key: HLVNXYBOVMBGLE-UHFFFAOYSA-N
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Description

O-(5-Fluoro-2-nitrophenoxy)phenol is a useful research compound. Its molecular formula is C12H8FNO4 and its molecular weight is 249.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H8FNO4

Molecular Weight

249.19 g/mol

IUPAC Name

2-(5-fluoro-2-nitrophenoxy)phenol

InChI

InChI=1S/C12H8FNO4/c13-8-5-6-9(14(16)17)12(7-8)18-11-4-2-1-3-10(11)15/h1-7,15H

InChI Key

HLVNXYBOVMBGLE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)O)OC2=C(C=CC(=C2)F)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Catechol (103.8 g, 0.94 mol) and potassium carbonate (129.9 g, 0.94 mol) are added to a solution of 2,4-difluoronitrobenzene (50.0 g, 0.314 mol) in acetonitrile. The reaction mixture is stirred at 28° C. for 24 hours, poured into brine and extracted with ether. The organic extract is washed with brine, dried over anhydrous sodium sulfate and concentrated in vacuo to obtain a brown gum. Flash chromatography of the gum using silica gel and a 10% hexanes in methylene chloride solution gives the title product as a yellow solid (43 g) which is identified by 1HNMR spectral analysis.
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